Cas no 20442-66-4 (3-(4-methoxy-phenyl)-1-phenyl-propynone)
20442-66-4 structure
Product Name:3-(4-methoxy-phenyl)-1-phenyl-propynone
CAS No:20442-66-4
MF:C16H12O2
MW:236.265284538269
CID:909796
PubChem ID:594632
Update Time:2025-04-19
3-(4-methoxy-phenyl)-1-phenyl-propynone Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxy-phenyl)-1-phenyl-propynone
- 1-phenyl-3-(4-methoxyphenyl)prop-2-yn-1-one
- 2-propyn-1-one, 3-(4-methoxyphenyl)-1-phenyl-
- 3-(4-methoxyphenyl)-1-phenyl-2-propyn-1-one
- 3-(4-methoxyphenyl)-1-phenyl-2-propynone
- 3-(4-methoxyphenyl)-1-phenylprop-2-ynone
- 3-(4-methoxyphenyl)-1-phenylpropyn-1-one
- AC1LC5DX
- AmbscL34
- Phenyl p-methoxyphenylethynyl keton
- TU-147
- SCHEMBL10069797
- 3-(4-Methoxyphenyl)-1-phenyl-2-propyn-1-one #
- 3-(4-methoxyphenyl)-1-phenylprop-2-yn-1-one
- HS-5884
- DTXSID80344136
- AKOS015967664
- 20442-66-4
- TYEOTDIJUTZNMM-UHFFFAOYSA-N
- InChI=1/C16H12O2/c1-18-15-10-7-13(8-11-15)9-12-16(17)14-5-3-2-4-6-14/h2-8,10-11H,1H
- Phenyl p-methoxyphenylethynyl ketone
- 3-(4-methoxyphenyl)-1-phenylpropynone
-
- Inchi: 1S/C16H12O2/c1-18-15-10-7-13(8-11-15)9-12-16(17)14-5-3-2-4-6-14/h2-8,10-11H,1H3
- InChI Key: TYEOTDIJUTZNMM-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C#CC(C2C=CC=CC=2)=O)=CC=1
Computed Properties
- Exact Mass: 236.08376
- Monoisotopic Mass: 236.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-(4-methoxy-phenyl)-1-phenyl-propynone Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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